Tandem oxidation processes: a combined phosphorus- and sulfur-ylide approach to polysubstituted cyclopropanes

Chemical Communications Pub Date: 2005-03-14 DOI: 10.1039/B500396B

Abstract

A new manganese dioxide-mediated tandem oxidation process (TOP) has been developed which, by suitable combination of stabilised phosphorus- and sulfur-ylides, allows the direct conversion of allylic alcohols or α-hydroxyketones into polysubstituted cyclopropanes.

Graphical abstract: Tandem oxidation processes: a combined phosphorus- and sulfur-ylide approach to polysubstituted cyclopropanes
Tandem oxidation processes: a combined phosphorus- and sulfur-ylide approach to polysubstituted cyclopropanes
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